Cas no 887463-27-6 (3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887463-27-6
• MF: C₁₉H₂₀ClN₅O₂
• MW: 385.847402572632
• CID: 5845638
• PubChem ID: 16623959
• Update Time: 2025-07-14

3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-[(4-chlorophenyl)methyl]-1,7-dimethyl-8-propyl- (9CI)
• 2-[(4-chlorophenyl)methyl]-4,7-dimethyl-6-propylpurino[7,8-a]imidazole-1,3-dione
• SR-01000021969-1
• SR-01000021969
• 3-(4-chlorobenzyl)-1,7-dimethyl-8-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F2542-1661
• Z241744744
• 887463-27-6
• AKOS001412432
• 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H20ClN5O2/c1-4-9-23-12(2)10-24-15-16(21-18(23)24)22(3)19(27)25(17(15)26)11-13-5-7-14(20)8-6-13/h5-8,10H,4,9,11H2,1-3H3
• InChI Key： SIKRCYLLTDRQLQ-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC)C1=NC1=C2C(=O)N(CC2=CC=C(Cl)C=C2)C(=O)N1C

Computed Properties

• Exact Mass: 385.1305526g/mol
• Monoisotopic Mass: 385.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 8.19±0.20(Predicted)

Additional information on 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887463-27-6)

The compound 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 887463-27-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of multiple functional groups, including a chlorophenyl moiety and propyl substituents, contributes to its complex interactions with biological targets.

Recent studies have highlighted the importance of imidazopyrimidine derivatives in drug discovery. The structural motif of 1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is particularly intriguing because it combines the properties of imidazole and pyrimidine rings, which are well-known for their role in various biological processes. The 4-chlorophenyl group introduces a potential site for hydrogen bonding or hydrophobic interactions with protein targets, while the 1,7-dimethyl and 8-propyl substituents may influence the compound's solubility and metabolic stability.

In the context of modern drug development, the synthesis and characterization of such complex molecules are essential for understanding their pharmacological profiles. The compound's potential applications span multiple therapeutic areas, including oncology and anti-inflammatory treatments. Researchers have been particularly interested in its ability to modulate key enzymes and signaling pathways involved in disease progression.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational chemistry and high-throughput screening techniques, scientists have been able to predict possible interactions between 3-(4-chlorophenyl)methyl-1,7-dimethyl-8-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and target proteins. These predictions have guided experimental efforts to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the imidazopyrimidine core.

From a biological perspective, the compound's potential as an inhibitor or modulator of enzymes like kinases and phosphodiesterases has been extensively explored. Preclinical studies have demonstrated promising results in cell-based assays, where it exhibited dose-dependent effects on target proteins. These findings have laid the groundwork for further investigation into its clinical potential.

The development of novel therapeutic agents often relies on understanding the molecular interactions at a atomic level. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in elucidating the structure-activity relationships of this compound. By analyzing how different substituents affect its binding affinity to biological targets, researchers can make informed decisions about how to improve its pharmacological properties.

The regulatory landscape for new pharmaceuticals demands rigorous testing to ensure safety and efficacy. Preclinical toxicology studies have been conducted to assess the compound's potential side effects and metabolic pathways. These studies are crucial for determining appropriate dosing regimens and identifying any long-term risks associated with its use.

As research progresses， collaborations between academic institutions and pharmaceutical companies are becoming increasingly important for translating laboratory discoveries into viable therapies. The case of 3-(4-chlorophenyl)methyl-1，7-dimethyl-8-propyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione exemplifies how interdisciplinary approaches can accelerate drug development pipelines.

The future prospects for this compound remain bright， with ongoing studies exploring new synthetic routes and expanding its therapeutic applications。 Innovations in drug delivery systems may further enhance its bioavailability and targeted action。 As our understanding of molecular biology continues to evolve， compounds like this will play a pivotal role in addressing complex diseases.